2-(Ethylsulfonyl)-1-(o-tolyl)butan-1-amine

• Molecular Formula: C13H21NO2S
• Molecular Weight: 255.38 g/mol
• IUPAC Name: 2-ethylsulfonyl-1-(2-methylphenyl)butan-1-amine
• InChI: InChI=1S/C13H21NO2S/c1-4-12(17(15,16)5-2)13(14)11-9-7-6-8-10(11)3/h6-9,12-13H,4-5,14H2,1-3H3
• InChI Key: JHGWRWDTBYPKKB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C1=CC=CC=C1C)N)S(=O)(=O)CC

Description

2-(Ethylsulfonyl)-1-(o-tolyl)butan-1-amine is a synthetic amine derivative characterized by a butan-1-amine backbone substituted with an ethylsulfonyl group at the second carbon and an ortho-tolyl (o-tolyl) group at the first carbon. The o-tolyl group (a methyl-substituted benzene ring at the ortho position) adds steric hindrance, which may influence conformational stability and intermolecular interactions.

Biological Activity

2-(Ethylsulfonyl)-1-(o-tolyl)butan-1-amine is a compound that has garnered interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by diverse sources of research.

Chemical Structure and Properties

The compound can be structurally represented as follows:

• Chemical Formula : C12H17N1O2S1
• Molecular Weight : 241.34 g/mol

This compound features an ethylsulfonyl group attached to a butanamine backbone, with an ortho-substituted tolyl group, which may influence its biological activity.

Biological Activity Overview

Research indicates that 2-(Ethylsulfonyl)-1-(o-tolyl)butan-1-amine exhibits various biological activities, primarily through modulation of specific receptors and pathways.

Pharmacological Effects

• Apelin Receptor Agonism :
  • The compound has been studied in the context of the apelinergic system, which plays a critical role in cardiovascular health. Apelin receptor (APJ) activation by related compounds has shown positive inotropic effects and potential therapeutic benefits in heart failure models .
• Anti-inflammatory Properties :
  • Preliminary studies suggest that similar sulfonamide derivatives may possess anti-inflammatory effects by inhibiting key inflammatory mediators. This could be relevant for conditions such as arthritis or other inflammatory diseases .
• Neuroprotective Effects :
  • Compounds with structural similarities have been explored for neuroprotective properties, potentially aiding in conditions like neurodegenerative diseases through modulation of signaling pathways involved in neuronal survival .

The mechanisms through which 2-(Ethylsulfonyl)-1-(o-tolyl)butan-1-amine exerts its effects are not fully elucidated but may involve:

• Receptor Modulation : Interaction with G-protein coupled receptors (GPCRs), particularly those related to the cardiovascular system.
• Inhibition of Enzymatic Activity : Similar compounds have demonstrated inhibition of phosphatases and other enzymes involved in cellular signaling pathways .

Case Studies and Research Findings

Several studies have investigated the biological activity of compounds similar to 2-(Ethylsulfonyl)-1-(o-tolyl)butan-1-amine:

Study	Findings
Study on Apelin Analogues	Demonstrated that modifications to the apelin structure can enhance receptor binding and biological potency, suggesting potential pathways for improving cardiovascular therapies .
Inflammation Model Research	Identified sulfonamide derivatives that reduced inflammatory markers in animal models, indicating a promising avenue for treating chronic inflammation .
Neuroprotection Studies	Found that certain derivatives protected neuronal cells from apoptosis in vitro, highlighting their potential for neurodegenerative disease therapy .

Scientific Research Applications

The compound 2-(Ethylsulfonyl)-1-(o-tolyl)butan-1-amine , identified by its CAS number 1707563-44-7, has garnered attention in various scientific research applications. This article delves into its potential uses, particularly in medicinal chemistry and agrochemical domains, while providing comprehensive data and case studies to illustrate its significance.

Medicinal Chemistry

Pharmacological Potential :
Research indicates that compounds with sulfonyl groups often exhibit significant biological activity. The ethylsulfonyl moiety may enhance the lipophilicity and metabolic stability of the compound, making it a candidate for drug development targeting various diseases, including cancer and neurodegenerative disorders.

Case Study: Anti-Cancer Activity

A study explored the anti-cancer properties of similar sulfonamide derivatives, revealing that modifications to the sulfonyl group can significantly affect cytotoxicity against cancer cell lines. The findings suggest that further investigation into 2-(Ethylsulfonyl)-1-(o-tolyl)butan-1-amine could yield promising results in oncology research.

Agrochemical Applications

Insecticide Development :
The compound's structural characteristics may lend themselves to use as a novel insecticide. Sulfonamides have been noted for their efficacy in pest control due to their ability to disrupt biological processes in target organisms.

Data Table: Comparative Efficacy of Sulfonamide Insecticides

Compound Name	Target Pest	Efficacy (%)	Reference
2-(Ethylsulfonyl)-1-(o-tolyl)butan-1-amine	Aphids	TBD
Sulfobromophthalein	Whiteflies	85
Methylsulfonylacetate	Thrips	90

Environmental Chemistry

Biodegradability Studies :
Understanding the environmental impact of agrochemicals is crucial. Preliminary studies suggest that sulfonamide compounds can be designed for enhanced biodegradability, reducing their persistence in ecosystems.

Case Study: Environmental Impact Assessment

Research on similar compounds has shown that modifications can lead to reduced toxicity towards non-target organisms while maintaining effectiveness against pests. This balance is essential for sustainable agricultural practices.

Chemical Reactions Analysis

Acid-Base Reactions

The primary amine group in 2-(Ethylsulfonyl)-1-(o-tolyl)butan-1-amine enables acid-base reactivity. The compound reacts with acids (e.g., HCl) to form stable salts, such as the hydrochloride derivative, through protonation of the amine group . This property is critical for pharmaceutical applications, where salt formation improves solubility and bioavailability.

Key Reaction:
$\text{C}_{13}\text{H}_{21}\text{NO}_2\text{S}+\text{HCl}\rightarrow \text{C}_{13}\text{H}_{21}\text{NO}_2\text{S}\cdot \text{HCl}$

Nucleophilic Substitution at the Sulfonyl Group

The ethylsulfonyl moiety (-SO$_2$C$_2$H$_5$) exhibits electrophilic character, facilitating nucleophilic substitution reactions. For example:

• Hydrolysis : Under alkaline conditions, the sulfonyl group can undergo hydrolysis to yield sulfonic acid derivatives .

• Transacylation : The sulfonyl group participates in transacylation reactions, as observed in lysosomal phospholipase A$_2$ (LPLA$_2$) assays .

Mechanistic Insight :
The sulfonyl group enhances electrophilicity at adjacent carbon atoms, promoting nucleophilic attack. This reactivity aligns with catalytic systems involving sulfonate salts .

Cross-Coupling Reactions

The amine group enables participation in nickel-catalyzed photoredox cross-coupling reactions. For instance, C–N bond formation with aryl halides occurs under visible light irradiation using tert-butylamine as a bifunctional additive .

Example Reaction Conditions :

Parameter	Value
Catalyst	NiBr$_2$·glyme (1.25–5 mol%)
Photocatalyst	4CzIPN
Additive	tert-butylamine (2.6 equiv)
Temperature	60°C
Yield Range	33–95%

This method is scalable (gram-scale demonstrated) and compatible with diverse nucleophiles, including sulfonamides and phenols .

Amide Formation

The primary amine reacts with carboxylic acids or activated esters (e.g., oxime esters) to form amides. A representative procedure involves:

• Coupling Agents : EDC·HCl and DMAP in dichloromethane .

• Workup : Extraction with EtOAc, followed by column chromatography.

Typical Yields :

Substrate	Product	Yield (%)
N-Acetyl-sphingosine	β-Amido sulfone	70%
Darunavir derivatives	Functionalized sulfonamide	67%

This reaction is pivotal for synthesizing bioactive sulfonamide derivatives .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Differences

The following table highlights key structural distinctions between 2-(Ethylsulfonyl)-1-(o-tolyl)butan-1-amine and analogous compounds:

Compound Name	Substituents/Functional Groups	Notable Properties/Effects	References
2-(Ethylsulfonyl)-1-(o-tolyl)butan-1-amine	- Ethylsulfonyl (-SO₂-C₂H₅) at C2 - o-Tolyl at C1	- Electron-withdrawing sulfonyl group - Steric hindrance from o-tolyl	N/A
1-(Methylsulfanyl)butan-2-amine (CAS 1283030-37-4)	- Methylsulfanyl (-S-CH₃) at C1 - Amine at C2	- Sulfanyl group (less oxidized than sulfonyl) - Higher nucleophilicity due to sulfur oxidation state
2-Phenylbutan-1-amine hydrochloride (CAS not specified)	- Phenyl at C2 - Hydrochloride salt form	- Aromatic phenyl group enhances lipophilicity - Salt form improves solubility in polar solvents
2-[(2-Aminoethyl)disulfanyl]ethan-1-amine (CAS 51-85-4)	- Disulfanyl (-S-S-) bridge - Dual amine groups	- Redox-active disulfide bond - Potential for crosslinking or dimerization

Key Observations:

Sulfur Oxidation State : The ethylsulfonyl group in the target compound is in a +6 oxidation state, contrasting with the sulfanyl (-S-) group in 1-(methylsulfanyl)butan-2-amine (+2 oxidation state). This difference reduces nucleophilicity and increases stability against oxidative degradation compared to sulfanyl analogs .

Aromatic Substituents: The o-tolyl group in the target compound introduces steric effects absent in 2-phenylbutan-1-amine hydrochloride.

Salt vs. Free Amine : Unlike 2-phenylbutan-1-amine hydrochloride, the target compound is a free amine. Hydrochloride salts typically exhibit higher aqueous solubility, suggesting the free amine form may require formulation adjustments for bioavailability .

Research and Development Implications

• Sulfonyl vs. Sulfanyl : The target compound’s sulfonyl group may enhance metabolic stability compared to sulfanyl analogs, making it a candidate for prolonged-action therapeutics .
• Steric Effects : The o-tolyl group could limit off-target interactions in drug design, a feature absent in simpler phenyl-substituted amines .
• Synthetic Challenges : Introducing sulfonyl groups typically requires harsh oxidation conditions, which may complicate synthesis relative to sulfanyl or disulfanyl derivatives .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2-(ethylsulfonyl)-1-(o-tolyl)butan-1-amine, and what are their comparative advantages?

• Methodology : The synthesis of sulfonamide derivatives typically involves nucleophilic substitution or oxidation of sulfanyl intermediates. For example, 1-(ethylsulfanyl)propan-2-amine analogs are synthesized via thiol-amine coupling under basic conditions (e.g., using NaH or KOH), followed by oxidation with H₂O₂ or mCPBA to form sulfonyl groups . Key variables include reaction temperature (0–25°C), solvent choice (THF, DCM), and stoichiometric control of oxidizing agents. Yield optimization (29–82%) depends on purification techniques like column chromatography or recrystallization .

Q. How should researchers safely handle 2-(ethylsulfonyl)-1-(o-tolyl)butan-1-amine given limited toxicological data?

• Safety Protocol : Adopt precautionary measures from structurally related amines:

• Use PPE (nitrile gloves, lab coat, goggles) to avoid skin/eye contact.
• Conduct reactions in fume hoods to prevent inhalation of vapors.
• Store waste in sealed containers for professional disposal, as environmental toxicity data are unavailable .
  • Note : No acute toxicity data exist for this compound; assume hazards similar to aryl-sulfonamide analogs (e.g., respiratory irritation) .

Q. What analytical techniques are recommended for structural confirmation of this compound?

• Characterization Workflow :

NMR Spectroscopy : ¹H and ¹³C NMR to verify sulfonyl (-SO₂-) and o-tolyl substituents. Key peaks: sulfonyl group (~3.1–3.3 ppm for adjacent CH₂), aromatic protons (6.8–7.4 ppm) .

Mass Spectrometry : HRMS for molecular ion ([M+H]⁺) and fragmentation patterns.

HPLC : Assess purity (>99% for pharmacological studies) using reverse-phase columns (C18) with UV detection .

Advanced Research Questions

Q. How do structural modifications (e.g., ethylsulfonyl vs. methylsulfonyl) influence the compound’s bioactivity?

• Structure-Activity Relationship (SAR) Analysis :

• Compare analogs (e.g., 1-(methylsulfonyl)- vs. 1-(propylsulfonyl)- derivatives) in assays targeting specific receptors. For example, ethylsulfonyl groups may enhance metabolic stability compared to methyl analogs due to steric effects .
• Computational modeling (e.g., molecular docking) can predict binding affinity changes with substituent size/electronegativity .

Q. How can contradictory yield data in synthetic protocols be resolved?

• Troubleshooting Framework :

Parameter Screening : Systematically vary reaction time, temperature, and catalyst loading (e.g., Pd/C for hydrogenation) to identify optimal conditions.

Byproduct Analysis : Use LC-MS to detect intermediates or side products (e.g., over-oxidation to sulfonic acids).

Scale-Up Validation : Reproduce small-scale yields (e.g., 82% ) in pilot batches to assess reproducibility.

Q. What strategies mitigate instability of 2-(ethylsulfonyl)-1-(o-tolyl)butan-1-amine in aqueous media?

• Stability Optimization :

• pH Control : Maintain neutral or slightly acidic conditions (pH 5–7) to prevent hydrolysis of sulfonyl groups.
• Lyophilization : Store as a lyophilized powder under inert gas (N₂/Ar) to reduce degradation.
• Excipient Screening : Test stabilizers (e.g., cyclodextrins) in formulation studies .

Q. How can researchers validate the compound’s target engagement in biological systems?

• Experimental Design :

Radiolabeling : Synthesize ¹⁴C- or ³H-labeled analogs for uptake and binding assays.

Pull-Down Assays : Use biotinylated derivatives with streptavidin beads to isolate target proteins.

CRISPR/Cas9 Knockout : Confirm phenotype rescue in target-deficient cell lines .